2-(2,4-dimethoxyphenyl)-5-methyl-10,11-dihydro-2H-cyclopenta[c]pyrano[2,3-f]chromene-4,8(3H,9H)-dione

• Molecular Formula: C24H22O6
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 4-(2,4-dimethoxyphenyl)-8-methyl-3,11-dioxatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2(7),8,13(17)-tetraene-6,12-dione
• InChI: InChI=1S/C24H22O6/c1-12-9-20-22(14-5-4-6-15(14)24(26)30-20)23-21(12)17(25)11-19(29-23)16-8-7-13(27-2)10-18(16)28-3/h7-10,19H,4-6,11H2,1-3H3
• InChI Key: BWKXPXWQROXXSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C4=C1C(=O)CC(O4)C5=C(C=C(C=C5)OC)OC

Description

This compound belongs to the pyrano[2,3-f]chromene-dione family, characterized by a fused tricyclic system comprising a pyran ring, a chromene moiety, and a cyclopenta group. Key structural features include:

• 2,4-Dimethoxyphenyl substituent: Enhances electronic effects and steric bulk.
• 5-Methyl group: Likely increases lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dimethoxyphenyl)-5-methyl-10,11-dihydro-2H-cyclopenta[c]pyrano[2,3-f]chromene-4,8(3H,9H)-dione typically involves multiple steps. One common approach starts with the reaction of resorcinol with 3-chloropropanoic acid to form 7-hydroxychroman-4-one. This intermediate is then reacted with 2-methylbut-3-yn-2-ol, followed by a Claisen rearrangement to yield the desired chromene structure .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of automated reactors, efficient purification techniques, and stringent quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dimethoxyphenyl)-5-methyl-10,11-dihydro-2H-cyclopenta[c]pyrano[2,3-f]chromene-4,8(3H,9H)-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: Common in organic synthesis, substitution reactions can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Various halogenating agents or nucleophiles depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce more saturated compounds.

Scientific Research Applications

2-(2,4-Dimethoxyphenyl)-5-methyl-10,11-dihydro-2H-cyclopenta[c]pyrano[2,3-f]chromene-4,8(3H,9H)-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antifungal and anticancer properties.

Medicine: Potential use in drug development due to its diverse biological activities.

Industry: May be used in the development of new materials or as a precursor in various chemical processes.

Mechanism of Action

The mechanism of action for 2-(2,4-dimethoxyphenyl)-5-methyl-10,11-dihydro-2H-cyclopenta[c]pyrano[2,3-f]chromene-4,8(3H,9H)-dione involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that it may inhibit certain enzymes or interfere with cellular signaling pathways .

Comparison with Similar Compounds

Structural and Substituent Variations

The table below highlights key structural differences between the target compound and similar derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Key Features
Target Compound	Pyrano[2,3-f]chromene-dione	2,4-Dimethoxyphenyl, 5-methyl	C₂₄H₂₂O₈	High steric bulk from dual methoxy groups; methyl improves lipophilicity
9-(4-Methoxyphenyl)-4H-cyclopenta[b]quinoline-1,8-dione (4d)	Cyclopenta[b]quinoline-dione	4-Methoxyphenyl	C₁₉H₁₉NO₃	Single methoxy group; quinoline core instead of chromene
2-(4-Methoxyphenyl)-5,10-dimethyl-pyrano[2,3-f]chromene-4,8-dione (17)	Pyrano[2,3-f]chromene-dione	4-Methoxyphenyl, 5,10-dimethyl	C₂₂H₂₀O₆	Dual methyl groups may enhance metabolic stability
3-Phenyl-10-(2,3,4-trimethoxyphenyl)-pyrano[2,3-f]chromene-4,8-dione	Pyrano[2,3-f]chromene-dione	2,3,4-Trimethoxyphenyl, 3-phenyl	C₂₇H₂₄O₈	Trimethoxy substitution increases polarity; phenyl adds π-π stacking potential
10-(2,3-Dimethoxyphenyl)-5-hydroxy-pyrano[2,3-h]chromene-4,8-dione	Pyrano[2,3-h]chromene-dione	2,3-Dimethoxyphenyl, 5-hydroxy	C₂₇H₂₂O₈	Hydroxy group introduces hydrogen-bonding capability

Spectral and Physicochemical Properties

Key spectral data from analogs suggest:

• NMR Shifts : Methoxy protons resonate at δ 3.6–3.8 ppm, while aromatic protons in dimethoxyphenyl groups appear at δ 6.7–7.1 ppm .
• IR Peaks : Strong carbonyl stretches (1680–1690 cm⁻¹) confirm dione formation; O–H stretches (3439 cm⁻¹) in hydroxy-substituted derivatives .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z 309 for 4d ) align with calculated masses, confirming purity.